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Compound of Interest

Compound Name:
Disodium

(ethoxyoxydophosphanyl)formate

CAS No.: 55920-24-6

Cat. No.: B1338750

Get Quote

Executive Technical Summary
Disodium (ethoxyoxydophosphanyl)formate (CAS: 55920-24-6) is the ethyl ester derivative

of the antiviral Foscarnet. Unlike simple inorganic phosphates, this compound contains a direct

Phosphorus-Carbon (P-C) bond (phosphonate), rendering it resistant to standard biological

degradation in wastewater treatment plants.

Critical Directive: Under no circumstances should this compound be discharged into municipal

sewage systems. The stability of the P-C bond requires high-temperature incineration for

complete mineralization.

Chemical Identity & Properties
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Parameter Technical Detail

CAS Number 55920-24-6

Synonyms

Foscarnet Sodium Impurity B;

Phosphinecarboxylic acid, ethoxyhydroxy-,

oxide, disodium salt

Molecular Formula C₃H₅Na₂O₅P

Molecular Weight 198.02 g/mol

Solubility
Highly soluble in water (Ionic Salt); sparingly

soluble in organic solvents.

Acidity/Basicity

Aqueous solutions are likely slightly alkaline due

to the disodium carboxylate/phosphonate

nature.

Stability

Hygroscopic solid. The ethyl ester group is

susceptible to hydrolysis under acidic/basic

conditions, converting to Foscarnet

(Phosphonoformic acid).

Hazard Profiling & Safety Mechanisms
To handle this compound safely, one must understand its reactivity profile. It is generally

classified as an Irritant, but its pharmacological activity (viral polymerase inhibition potential)

warrants handling as a bioactive agent.

GHS Classification & Response
H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

The "Why" Behind the Protocol
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Respiratory Protection: The salt is a fine powder. Inhalation allows rapid absorption across

mucous membranes. Protocol: Use a NIOSH N95 (minimum) or P100 respirator if outside a

fume hood.

Dermal Protection: As a sodium salt, it dissociates rapidly on moist skin, creating a locally

high ionic strength solution that can irritate the dermis. Protocol: Nitrile gloves (0.11 mm min)

are required; latex is permeable to some organic-modified salts and should be avoided.

Validated Disposal Procedures
The disposal strategy relies on the principle of Segregation followed by Mineralization.

Because the P-C bond is chemically robust, chemical deactivation (e.g., bleach) is ineffective

for complete destruction and may only hydrolyze the ester, leaving the recalcitrant

phosphonate backbone.

Workflow A: Solid Waste (Pure Substance)
Segregation: Collect solid waste in a dedicated container labeled "Solid Chemical Waste:

Organophosphorus Salts."

Container: Use High-Density Polyethylene (HDPE) wide-mouth jars. Glass is acceptable but

poses a breakage risk.

Labeling: Must explicitly state "Contains Phosphonates - DO NOT LANDFILL."

Disposal Path: Send for High-Temperature Incineration with flue gas scrubbing (to capture

phosphorus pentoxide emissions).

Workflow B: Aqueous/Liquid Waste (Solutions)
pH Adjustment: If the solution is highly acidic or basic, neutralize to pH 6–8 to prevent

container corrosion during storage.

Precipitation (Optional Volume Reduction):

Note: While calcium salts precipitate inorganic phosphates, phosphonates like CAS

55920-24-6 often form soluble complexes or require specific pH ranges to precipitate.
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Recommendation: Do not attempt precipitation as a primary disposal method. Treat the

entire liquid volume as hazardous.

Segregation: Pour into a carboy labeled "Aqueous Waste: Toxic/Irritant (Phosphonates)."

Prohibited Mixtures: Do not mix with heavy metal waste (Ag, Hg, Pb) as this can form

explosive or insoluble precipitates that complicate incineration.

Workflow C: Spillage Cleanup
Containment: Isolate the area.

Dry Cleanup: Do not wet the powder initially (this spreads the contamination). Cover with a

dry absorbent (Vermiculite or Sand).

Collection: Scoop carefully into a disposable waste bag.

Decontamination: Wash the surface with water and detergent; collect this rinsate as chemical

waste (Workflow B).

Visualized Workflows
Figure 1: Degradation & Environmental Fate
This diagram illustrates why simple hydrolysis is insufficient for disposal. The hydrolysis

product (Foscarnet) retains the environmentally persistent P-C bond.
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Caption: Figure 1.[1] The degradation pathway demonstrates that hydrolysis yields Foscarnet,

which retains the stable P-C bond. Therefore, incineration is the only viable method for

complete destruction.

Figure 2: Laboratory Waste Decision Tree
Operational logic for segregating this specific impurity.
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Caption: Figure 2. Decision tree for segregating CAS 55920-24-6 waste streams. Note that

both aqueous and organic streams eventually merge at the incineration stage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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